![molecular formula C25H26ClN3O3 B6525827 3-[3-(9H-carbazol-9-yl)-2-hydroxypropyl]-1-(4-chlorophenyl)-3-(2-methoxyethyl)urea CAS No. 946338-67-6](/img/structure/B6525827.png)
3-[3-(9H-carbazol-9-yl)-2-hydroxypropyl]-1-(4-chlorophenyl)-3-(2-methoxyethyl)urea
Description
3-[3-(9H-carbazol-9-yl)-2-hydroxypropyl]-1-(4-chlorophenyl)-3-(2-methoxyethyl)urea is a useful research compound. Its molecular formula is C25H26ClN3O3 and its molecular weight is 451.9 g/mol. The purity is usually 95%.
The exact mass of the compound 3-[3-(9H-carbazol-9-yl)-2-hydroxypropyl]-1-(4-chlorophenyl)-3-(2-methoxyethyl)urea is 451.1662694 g/mol and the complexity rating of the compound is 579. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 3-[3-(9H-carbazol-9-yl)-2-hydroxypropyl]-1-(4-chlorophenyl)-3-(2-methoxyethyl)urea suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-[3-(9H-carbazol-9-yl)-2-hydroxypropyl]-1-(4-chlorophenyl)-3-(2-methoxyethyl)urea including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antidiabetic Potential
Carbazole derivatives have garnered significant attention in medicinal chemistry due to their broad range of biological and pharmacological properties. In the context of diabetes, F3342-0039 has shown promise. Studies demonstrate its ability to:
Organic Light-Emitting Diodes (OLEDs)
Carbazole-based compounds have applications in OLED technology. For instance, 1,2,3,5-tetrakis(carbazol-9-yl)-4,6-dicyanobenzene (4CzIPN) exhibits delayed fluorescence, making it highly efficient for OLEDs .
Bistable Memory Devices
Poly[N-(3-(9H-carbazol-9-yl)propyl)methacrylamide] (PCaPMA) shows promise in bistable memory devices. Its physical, photophysical, and electrical properties make it suitable for rewritable resistive memory applications .
properties
IUPAC Name |
1-(3-carbazol-9-yl-2-hydroxypropyl)-3-(4-chlorophenyl)-1-(2-methoxyethyl)urea |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H26ClN3O3/c1-32-15-14-28(25(31)27-19-12-10-18(26)11-13-19)16-20(30)17-29-23-8-4-2-6-21(23)22-7-3-5-9-24(22)29/h2-13,20,30H,14-17H2,1H3,(H,27,31) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DUGAVPJBVPIPGZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCN(CC(CN1C2=CC=CC=C2C3=CC=CC=C31)O)C(=O)NC4=CC=C(C=C4)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H26ClN3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
451.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-(9H-carbazol-9-yl)-2-hydroxypropyl)-3-(4-chlorophenyl)-1-(2-methoxyethyl)urea | |
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